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Compound of Interest

Compound Name: DL-TYROSINE (3,3-D2)

Cat. No.: B1579887

Essential Safety Protocols for Handling DL-
TYROSINE (3,3-D2)

For Researchers, Scientists, and Drug Development Professionals: Your Guide to Safe
Handling, Operation, and Disposal.

This document provides critical, immediate safety and logistical information for the proper
handling of DL-TYROSINE (3,3-D2). Adherence to these procedural guidelines is essential for
ensuring a safe laboratory environment and preventing exposure.

Hazard Identification and Personal Protective Equipment
(PPE)

DL-TYROSINE (3,3-D2) is a powdered substance that can cause skin irritation, serious eye
irritation, and respiratory tract irritation[1][2][3][4][5][6]. Therefore, the use of appropriate
Personal Protective Equipment (PPE) is mandatory to minimize exposure.

Table 1: Recommended Personal Protective Equipment for Handling DL-TYROSINE (3,3-D2)
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PPE Category Specification Purpose

o To protect eyes from dust
Safety glasses with side )
particles that can cause

Eye Protection shields or chemical safety ] o
serious irritation[1][2][3][4][5]
goggles.
[6].
To prevent skin contact and
subsequent irritation[1][2][3][4]
Chemical-resistant gloves [5][6]. Gloves should be

Hand Protection o )
(e.g., Nitrile). inspected before use and

disposed of properly after

handling the substance[7].

To avoid inhalation of dust
NIOSH-approved P1 or N95 particles which may cause

Respiratory Protection ) ) o
respirator for powders. respiratory irritation[1][2][3][4]

[S16][8]-

) ) To protect skin and personal
Protective Clothing A standard laboratory coat. _ o
clothing from contamination.

Operational Plan: Step-by-Step Handling Procedures

2.1. Donning PPE

Lab Coat: Put on a clean, buttoned lab coat.

Respirator: If required, don the respirator, ensuring a proper fit and seal.

Eye Protection: Put on safety glasses or goggles.

Gloves: Don gloves, ensuring they cover the cuffs of the lab coat.
2.2. Handling DL-TYROSINE (3,3-D2)

» Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to minimize dust dispersion.
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» Weighing: When weighing, use a balance with a draft shield.

o Transferring: Use appropriate tools (e.g., spatula) to transfer the powder. Avoid actions that
could generate dust.

o Spills: In case of a spill, avoid creating dust. Gently cover the spill with an absorbent
material, then carefully scoop the mixture into a designated waste container. Clean the area
with a wet cloth.

2.3. Doffing PPE

e Gloves: Remove gloves first, turning them inside out as you remove them to trap any
contaminants.

o Lab Coat: Remove the lab coat, folding the contaminated side inward.
o Eye Protection: Remove eye protection.
» Respirator: Remove the respirator last.

e Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan

o Contaminated PPE: Dispose of used gloves and any other contaminated disposable PPE in
a designated hazardous waste container.

o Chemical Waste: Dispose of unused DL-TYROSINE (3,3-D2) and any contaminated
materials according to your institution's and local regulations for chemical waste. Do not
dispose of it down the drain.

Visual Guides

The following diagrams illustrate the key decision-making and procedural workflows for
handling DL-TYROSINE (3,3-D2) safely.
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Caption: PPE Selection Workflow for DL-TYROSINE (3,3-D2)
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Completion of Work
with DL-TYROSINE (3,3-D2)
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Caption: Disposal Plan for Contaminated PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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